Cas no 512810-09-2 (3-Isopropoxy-4-nitro-1H-pyrazole)
512810-09-2 structure
Product Name:3-Isopropoxy-4-nitro-1H-pyrazole
CAS No:512810-09-2
MF:C6H9N3O3
MW:171.153960943222
MDL:MFCD03444365
CID:1040120
PubChem ID:4197339
Update Time:2025-04-20
3-Isopropoxy-4-nitro-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 3-Isopropoxy-4-nitro-1H-pyrazole
- 4-nitro-5-propan-2-yloxy-1H-pyrazole
- DTXSID70400699
- DB-339412
- E71916
- AKOS015922228
- STK301746
- AKOS025394716
- 512810-09-2
- SCHEMBL21847658
- BBL038330
- AKOS000307896
- WS-01902
- 4-nitro-3-(propan-2-yloxy)-1H-pyrazole
- MFCD03444365
-
- MDL： MFCD03444365
- Inchi： 1S/C6H9N3O3/c1-4(2)12-6-5(9(10)11)3-7-8-6/h3-4H,1-2H3,(H,7,8)
- InChI Key： AGROZLDMFCVKAN-UHFFFAOYSA-N
- SMILES： O(C1=C(C=NN1)[N+](=O)[O-])C(C)C
Computed Properties
- Exact Mass: 171.06439116g/mol
- Monoisotopic Mass: 171.06439116g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 83.7Ų
3-Isopropoxy-4-nitro-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 044673-1g |
3-Isopropoxy-4-nitro-1H-pyrazole |
512810-09-2 | 95% | 1g |
￡468.00 | 2022-03-01 | |
| Fluorochem | 044673-5g |
3-Isopropoxy-4-nitro-1H-pyrazole |
512810-09-2 | 95% | 5g |
￡1182.00 | 2022-03-01 | |
| Alichem | A049002809-1g |
3-Isopropoxy-4-nitro-1H-pyrazole |
512810-09-2 | 95% | 1g |
$440.96 | 2023-09-01 | |
| Chemenu | CM188082-1g |
3-isopropoxy-4-nitro-1H-pyrazole |
512810-09-2 | 95% | 1g |
$482 | 2021-08-05 | |
| abcr | AB550820-100 mg |
3-Isopropoxy-4-nitro-1H-pyrazole; . |
512810-09-2 | 100MG |
€393.30 | 2022-03-01 | ||
| abcr | AB550820-250 mg |
3-Isopropoxy-4-nitro-1H-pyrazole; . |
512810-09-2 | 250MG |
€528.40 | 2022-03-01 | ||
| abcr | AB550820-500 mg |
3-Isopropoxy-4-nitro-1H-pyrazole; . |
512810-09-2 | 500MG |
€688.90 | 2022-03-01 | ||
| abcr | AB550820-1 g |
3-Isopropoxy-4-nitro-1H-pyrazole; . |
512810-09-2 | 1g |
€935.40 | 2022-03-01 | ||
| Chemenu | CM188082-1g |
3-isopropoxy-4-nitro-1H-pyrazole |
512810-09-2 | 95% | 1g |
$475 | 2023-02-02 | |
| eNovation Chemicals LLC | Y1245694-100mg |
3-Isopropoxy-4-nitro-1H-pyrazole |
512810-09-2 | 97% | 100mg |
$185 | 2024-06-06 |
3-Isopropoxy-4-nitro-1H-pyrazole Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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